Cas no 88561-97-1 (1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester)
88561-97-1 structure
Product Name:1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester
CAS No:88561-97-1
MF:C17H15ClN2O3
MW:330.765603303909
CID:628624
PubChem ID:13252460
Update Time:2025-04-19
1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester
- 2-phenoxyethyl 2-(5-chloro-2H-indazol-3-yl)acetate
- 2-Phenoxyethyl (5-chloro-2H-indazol-3-yl)acetate
- DTXSID10532120
- 88561-97-1
-
- Inchi: 1S/C17H15ClN2O3/c18-12-6-7-15-14(10-12)16(20-19-15)11-17(21)23-9-8-22-13-4-2-1-3-5-13/h1-7,10H,8-9,11H2,(H,19,20)
- InChI Key: RGJMUMMEPZCFCV-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(C=1)=C(CC(=O)OCCOC1C=CC=CC=1)NN=2
Computed Properties
- Exact Mass: 330.0771200g/mol
- Monoisotopic Mass: 330.0771200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 64.2Ų
1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
88561-97-1 (1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent